Cas no 4079-52-1 (2-Methoxyacetophenone)

• Product Name: 2-Methoxyacetophenone
• CAS No: 4079-52-1
• Molecular Formula: C₉H₁₀O₂
• Molecular Weight: 150.1745
• MDL: MFCD00008499
• CID: 84922
• PubChem ID: 77698

2-Methoxyacetophenone Properties

Names and Identifiers

• 2-Methoxy-1-phenylethanone
• 2-Acetylanisole
• alpha-Methoxyacetophenone
• 1-Methoxyacetophenone
• 2-METHOXYACETOPHENONE
• Ethanone, 2-methoxy-1-phenyl-
• 1-phenyl-3-methoxyethan-1-one
• 2-methoxy-1-phenylethan-1-one
• 2-methyl-1-phenylethanone
• Acetophenone,2-methoxy
• Ethanone,2-methoxy-1-phenyl
• methoxyacetophenone
• methoxybenzoyl-methane
• 4079-52-1
• DTXSID90193778
• CHEBI:52400
• Y4V7A57H8F
• NS00030847
• EN300-95570
• 2-methoxy-acetophenone
• E81732
• AKOS009158186
• .omega.-Methoxyacetophenone
• NSC227212
• Acetophenone, 2-methoxy-
• NSC 227212
• EINECS 223-802-4
• UNII-Y4V7A57H8F
• 2-Methoxyacetophenone, 95%
• Q27123417
• AI3-07623
• MFCD00008499
• 2-methoxy acetophenone
• NSC354
• FT-0635116
• NSC 354
• YRNDGUSDBCARGC-UHFFFAOYSA-N
• AS-58946
• Acetophenone, w-methoxy-
• NSC-227212
• F0001-1153
• NSC-354
• 2-methoxy-1-phenyl-ethanone
• CS-0138576
• SCHEMBL54072
• DB-049658

• MDL： MFCD00008499
• InChIKey： YRNDGUSDBCARGC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O2/c1-11-7-9(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• SMILES： COCC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.068
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.51570
• PSA: 26.30000
• Refractive Index: n20/D 1.5365(lit.)
• Boiling Point: 122-123 °C/18 mmHg(lit.)
• Melting Point: 7-8 °C (lit.)
• Vapor Pressure: 0.0±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Color/Form: No data avaiable
• Density: 1.09 g/mL at 25 °C(lit.)

2-Methoxyacetophenone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Methoxyacetophenone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones